Cas no 427-49-6 (2-cyclopentyl-2-hydroxy-2-phenylacetic acid)

• Product Name: 2-cyclopentyl-2-hydroxy-2-phenylacetic acid
• CAS No: 427-49-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD00019296
• CID: 37347
• PubChem ID: 125307229
• Update Time: 2025-06-22

2-cyclopentyl-2-hydroxy-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentyl-2-hydroxy-2-phenylacetic acid
• Cyclopentylphenylglycolic acid
• Glycopyrrolate Related Compound C
• alpha-Cyclopentyl-DL-mandelic Acid
• α-Cyclopentylmandelic acid
• A-CYCLOPENTYLMANDELIC ACID
• alpha-Cyclopentylmandelic acid
• Cyclopentyl-hydroxy-phenyl-acetic acid
• α-Cyclopentyl-DL-mandelic Acid
• cyclopentyl(hydroxy)phenylacetic acid
• Cyclopentyl Mandelic Acid
• A-Cyclo Pentyl Mandelic Acid
• alpha-Cyclopentylmandelicacid
• cyclopentylmandelic acid
• cyclopentyl-mandelic acid
• 2-Cyclopentyl mandelic acid
• phenylcyclopentylglycolic acid
• Oprea1_794057
• (-)-cyclopentylm
• (-)-cyclopentylmandelic acid
• MLS000036
• DTXSID601311832
• HMS2321I07
• alpha -Cyclopentylmandelic acid
• MLS000036193
• CHEMBL1602552
• GLYCOPYRRONIUM BROMIDE IMPURITY J [EP IMPURITY]
• MFCD00019296
• alpha-Cyclopentylmandelic acid, 97%
• .ALPHA.-CYCLOPENTYLMANDELIC ACID, (+/-)-
• SCHEMBL415801
• Z2044818613
• EN300-6497662
• FT-0622135
• SMR000034062
• XY6HY5ZM28
• EINECS 207-047-8
• Q27294053
• W-106263
• AS-65728
• SY011589
• AM20040451
• BENZENEACETIC ACID, .ALPHA.-CYCLOPENTYL-.ALPHA.-HYDROXY-
• NSC96637
• C2394
• SR-01000322777
• A inverted exclamation mark-Cyclopentylmandelic acid
• Cyclopentylphenylglycolic acid; 2-Cyclopentyl-2-hydroxy-2-phenylacetic acid
• AC-16192
• .ALPHA.-CYCLOPENTYLMANDELIC ACID
• (2RS)-2-cyclopentyl-2-hydroxy-2-phenylacetic acid
• Cyclopentylhydroxy-phenylacetic acid
• A16059
• UNII-XY6HY5ZM28
• 2-cyclopentyl-2-hydroxy-2-phenyl acetic acid
• Mandelic acid, alpha-cyclopentyl
• NSC 96637
• 2-(RS)-Cyclopentyl-2-hydroxy-2-phenylacetic Acid (alpha-Cyclopentylmandelic Acid)
• racemic cyclopentylmandelic acid
• (+/-)-CYCLOPENTYLMANDELIC ACID
• BB 0241799
• AKOS003238403
• AKOS016342184
• SR-01000322777-1
• BDBM50607324
• 2-CYCLOPENTYL-2-HYDROXY-2-(PHENYL)ACETIC ACID
• CS-W014250
• 427-49-6
• NS00043274
• NSC-96637
• WFLUEQCOAQCQLP-UHFFFAOYSA-N
• Glycopyrronium Bromide Imp. J (EP):2-(RS)-Cyclopentyl-2-hydroxy-2-phenylacetic Acid (a-CyclopentylmandelicAcid)
• GLYCOPYRRONIUM BROMIDE IMPURITY J (EP IMPURITY)
• DB-050966
• ALBB-026209
• STK506752
• ALPHA-CYCLOPENTYLMANDELIC ACID, (+/-)-
• Benzeneacetic acid, alpha-cyclopentyl-alpha-hydroxy-
• BBL008864
• I+/--Cyclopentylmandelic acid
• FC09377
• 2-cyclopentyl-2-hydroxy-2-phenylacetic acid

• MDL： MFCD00019296
• Inchi： 1S/C13H16O3/c14-12(15)13(16,11-8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,11,16H,4-5,8-9H2,(H,14,15)
• InChI Key： WFLUEQCOAQCQLP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C1C=CC=CC=1)C1CCCC1

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: 146-151 °C
• Boiling Point: 395.6°C at 760 mmHg
• Flash Point: 207.2℃
• PSA: 57.53000
• LogP: 2.14900
• Solubility: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-cyclopentyl-2-hydroxy-2-phenylacetic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3261
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-cyclopentyl-2-hydroxy-2-phenylacetic acid

2-Cyclopentyl-2-Hydroxy-2-Phenylacetic Acid: A Comprehensive Overview

The compound with CAS No. 427-49-6, commonly referred to as 2-cyclopentyl-2-hydroxy-2-phenylacetic acid, is a unique organic compound with a complex structure and diverse applications. This compound belongs to the class of acetic acids, characterized by its hydroxyl group (-OH) and phenyl group (-C₆H₅) attached to the central carbon atom, which is also bonded to a cyclopentyl group (-C₅H₉). The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in various fields, including pharmaceuticals, agrochemicals, and materials science.

2-Cyclopentyl-2-hydroxy-2-phenylacetic acid has been extensively studied for its potential in drug development. Recent research has highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and analgesic agents. The hydroxyl group in the molecule serves as a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

The synthesis of 2-cyclopentyl-2-hydroxy-2-phenylacetic acid involves multi-step organic reactions, often utilizing Grignard reagents or other organometallic compounds to construct the cyclopentyl and phenyl substituents. Researchers have explored various methodologies to optimize the yield and purity of this compound, with recent advancements focusing on green chemistry principles to minimize environmental impact.

In terms of physical properties, 2-cyclopentyl-2-hydroxy-2-phenylacetic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic synthesis and as an intermediate in the production of more complex molecules.

Recent studies have also investigated the biological activity of 2-cyclopentyl-2-hydroxy-2-phenylacetic acid, particularly its ability to inhibit certain enzymes associated with neurodegenerative diseases. Preliminary results suggest that this compound may possess neuroprotective properties, making it a promising candidate for further exploration in the field of neuroscience.

Moreover, 2-cyclopentyl-2-hydroxy-2-phenylacetic acid has been utilized as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to facilitate the formation of enantiomerically enriched compounds. This application underscores its versatility and importance in modern organic chemistry.

In conclusion, CAS No. 427-49-6, or 2-cyclopentyl-2-hydroxy-2-ph